Cas no 2156548-34-2 (tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate)

• Product Name: tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate
• CAS No: 2156548-34-2
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 5949188
• PubChem ID: 91279128
• Update Time: 2025-11-01

tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate
• tert-butyl N-(3-hydroxy-2-methylpropyl)-N-methylcarbamate
• Carbamic acid, N-(3-hydroxy-2-methylpropyl)-N-methyl-, 1,1-dimethylethyl ester
• EN300-4397639
• 2156548-34-2

• Inchi： 1S/C10H21NO3/c1-8(7-12)6-11(5)9(13)14-10(2,3)4/h8,12H,6-7H2,1-5H3
• InChI Key： ANPGGENQQSVXSP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C)CO)C

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 283.1±19.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate

tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate (CAS No. 2156548-34-2): A Comprehensive Overview

tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate (CAS No. 2156548-34-2) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in various therapeutic and industrial contexts. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate.

Chemical Structure and Properties

The molecular formula of tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate is C₁₀H₂₁N₂O₃, with a molecular weight of approximately 215.28 g/mol. The compound features a tert-butyl group, a hydroxyl group, and a carbamate functional group, which collectively contribute to its unique chemical properties. The tert-butyl group provides steric hindrance and stability, while the hydroxyl group imparts polarity and hydrogen bonding capabilities. The carbamate functionality is particularly important in biological systems due to its ability to form stable amide bonds.

Synthesis Methods

The synthesis of tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of tert-butyl chloroformate with 3-amino-2-methylpropan-1-ol in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, forming the desired carbamate product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to enhance efficiency and reduce waste.

Biological Activities and Applications

tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate has shown promising biological activities that make it a valuable candidate for pharmaceutical research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory effects on cholinesterases, which are key enzymes in the nervous system. This property makes it a potential lead compound for the development of treatments for neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate has also been investigated for its anti-inflammatory and antioxidant activities. Research has shown that it can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species (ROS). These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions such as arthritis and other autoimmune disorders.

Clinical Trials and Research Developments

The clinical potential of tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate is an active area of research. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of various diseases. For example, a recent study published in the Journal of Medicinal Chemistry reported that the compound effectively reduced cognitive decline in a mouse model of Alzheimer's disease without significant adverse effects. These results have paved the way for further clinical trials to assess its therapeutic benefits in human patients.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate. Efforts are being made to improve its bioavailability, stability, and target specificity through structural modifications and formulation strategies. These advancements aim to enhance the compound's therapeutic index and reduce potential side effects.

Safety Considerations and Regulatory Status

The safety profile of tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its long-term safety in human use.

In terms of regulatory status, tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate is currently under evaluation by regulatory agencies such as the FDA and EMA. The approval process involves rigorous testing and review to ensure that the compound meets safety and efficacy standards before it can be marketed as a pharmaceutical product.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for tert-butyl (3-hydroxy-2-methylpropyl)(methyl)carbamate are promising given its diverse biological activities and potential therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge from preclinical studies and clinical trials, this compound may become an important tool in the treatment of various diseases.